Cas no 898834-11-2 (1H-IMIDAZOLE-2-CARBOXYLIC ACID, 5-BROMO-1,4-DIMETHYL-, ETHYL ESTER)

• Product Name: 1H-IMIDAZOLE-2-CARBOXYLIC ACID, 5-BROMO-1,4-DIMETHYL-, ETHYL ESTER
• CAS No: 898834-11-2
• MF: C₈H₁₁BrN₂O₂
• MW: 247.089141130447
• CID: 3220615
• PubChem ID: 67253601
• Update Time: 2025-04-21

1H-IMIDAZOLE-2-CARBOXYLIC ACID, 5-BROMO-1,4-DIMETHYL-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1H-IMIDAZOLE-2-CARBOXYLIC ACID, 5-BROMO-1,4-DIMETHYL-, ETHYL ESTER
• Ethyl 5-bromo-1,4-dimethyl-1H-imidazole-2-carboxylate
• SCHEMBL2029380
• FBYHKQHLJANXRN-UHFFFAOYSA-N
• DB-385468
• 5-bromo-1,4-dimethyl-1H-imidazole-2-carboxylic acid ethyl ester
• 898834-11-2

• Inchi： 1S/C8H11BrN2O2/c1-4-13-8(12)7-10-5(2)6(9)11(7)3/h4H2,1-3H3
• InChI Key： FBYHKQHLJANXRN-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)N(C)C(Br)=C(C)N=1

Computed Properties

• Exact Mass: 246.00039Da
• Monoisotopic Mass: 246.00039Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.1Ų